Cas no 50638-04-5 (1-Naphthalenesulfonyl chloride, 5-bromo-)

• Product name: 1-Naphthalenesulfonyl chloride, 5-bromo-
• CAS No: 50638-04-5
• MF: C₁₀H₆BrClO₂S
• MW: 305.575439929962
• CID: 364458
• PubChem ID: 13250275

1-Naphthalenesulfonyl chloride, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonyl chloride, 5-bromo-
• 5-BROMO-NAPHTHALENE-1-SULFONYL CHLORIDE
• 5-bromonaphthalene-1-sulfonyl chloride
• 50638-04-5
• 5-bromo-1-naphthalene-sulfonyl chloride
• SCHEMBL7455689
• DTXSID80532016
• CS-0434519
• 5-bromo-naphthalene-1-sulfonyl chloride, AldrichCPR
• 5-Bromo-naphthalene-1-sulfonylchloride
• UAZSFANIUINLSN-UHFFFAOYSA-N

• MDL： MFCD08457493
• Inchi： InChI=1S/C10H6BrClO2S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6H
• InChI Key： UAZSFANIUINLSN-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC=C2S(=O)(=O)Cl)C(=C1)Br

Computed Properties

• Exact Mass: 303.89608
• Monoisotopic Mass: 303.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų
• XLogP3: 4

Experimental Properties

• PSA: 34.14